2-{(E)-[5-(4-methylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl acetate

• IUPAC Name: [2-[(E)-[5-(4-methylphenyl)-2-oxofuran-3-ylidene]methyl]phenyl] acetate
• InChI: InChI=1S/C20H16O4/c1-13-7-9-15(10-8-13)19-12-17(20(22)24-19)11-16-5-3-4-6-18(16)23-14(2)21/h3-12H,1-2H3/b17-11+
• InChI Key: DCOCMWMEFSFKSH-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC3=CC=CC=C3OC(=O)C)C(=O)O2
• Isomeric SMILES: CC1=CC=C(C=C1)C2=C/C(=C\C3=CC=CC=C3OC(=O)C)/C(=O)O2
• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol

Description

2-{(E)-[5-(4-methylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl acetate is an organic compound with a complex structure that includes a furan ring, a phenyl group, and an acetate ester

Preparation Methods

The synthesis of 2-{(E)-[5-(4-methylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl acetate typically involves multiple steps. One common method includes the condensation of 4-methylbenzaldehyde with 3-acetyl-2,5-dihydro-2-furanone under acidic conditions to form the intermediate compound. This intermediate is then reacted with phenyl acetate in the presence of a base to yield the final product .

Chemical Reactions Analysis

2-{(E)-[5-(4-methylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace the acetate group, forming new derivatives.

Scientific Research Applications

2-{(E)-[5-(4-methylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl acetate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{(E)-[5-(4-methylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl acetate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

2-{(E)-[5-(4-methylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl acetate can be compared with similar compounds such as:

2-Bromo-4-{(E)-[5-(4-methylphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate: This compound has a similar structure but includes a bromine atom, which can alter its reactivity and biological activity.

2-Methoxy-4-{(E)-[5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetylhydrazono]methyl}phenyl acetate: This compound contains a triazole ring and a sulfanyl group, which can provide different chemical and biological properties.